Cas no 21847-41-6 (Phosphorothioic acid, O-phenyl ester)

Phosphorothioic acid, O-phenyl ester structure
21847-41-6 structure
Product Name:Phosphorothioic acid, O-phenyl ester
CAS No:21847-41-6
MF:C6H5O3PS
MW:188.140861272812
CID:1409217
PubChem ID:22476729
Update Time:2025-04-20

Phosphorothioic acid, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid, O-phenyl ester
    • dioxido-phenoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • DTXSID80625952
    • O-Phenyl phosphorothioate
    • 21847-41-6
    • Inchi: 1S/C6H7O3PS/c7-10(8,11)9-6-4-2-1-3-5-6/h1-5H,(H2,7,8,11)/p-2
    • InChI Key: LWJWGXUXSVJWBY-UHFFFAOYSA-L
    • SMILES: S=P([O-])([O-])OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.96975
  • Monoisotopic Mass: 187.96970219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 55.35
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